![molecular formula C11H14BrN B2641704 2-(4-Bromophenyl)-1-methylpyrrolidine CAS No. 164737-33-1](/img/structure/B2641704.png)
2-(4-Bromophenyl)-1-methylpyrrolidine
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of 2-(4-Bromophenyl)-1-methylpyrrolidine, there are related studies that might provide insight. For instance, a study describes a reliable one-step synthesis of a moderately complex structure, which could potentially be adapted for the synthesis of this compound . Another study discusses the preparation of 2-(4-bromophenyl)-2-methylpropanoic acid, which shares some structural similarities .Scientific Research Applications
Pharmacological and Subjective Effects
2-(4-Bromophenyl)-1-methylpyrrolidine, under the name 4-Bromo-2,5-dimethoxyphenethylamine (2C-B), is studied for its psychoactive properties, being a mescaline analogue. It's gaining popularity in recreational use, notably for its perceptual modifications similar to psychedelics like ayahuasca and Salvia divinorum, and its sociability and pleasure effects comparable to MDMA. Despite these recreational aspects, the substance's distinct pharmacological profile, with a blend of psychedelic and entactogen-like effects, provides a potential avenue for understanding the interplay between serotonin and dopamine systems in mood and perception modulation (Caudevilla-Gálligo et al., 2012).
Neurological Implications
Research has also delved into the severe neurological consequences following 2C-B ingestion, showcasing the drug's potential to induce serotonin syndrome and severe brain edema. This highlights the neurotoxic potential of the substance and underscores the importance of understanding its pharmacokinetics and interaction with the human central nervous system (Spoelder et al., 2019). Additionally, cases of cerebral vasculopathy post 2C-B ingestion reveal the drug's capacity to induce profound vascular abnormalities and watershed infarction, pointing to its significant vascular effects on the brain (Ambrose et al., 2010).
Analytical Detection and Forensic Relevance
From a forensic perspective, understanding and detecting the presence of 2C-B is crucial, as indicated by the reported case of fatal mephedrone intoxication where 2C-B was initially suspected. This underlines the importance of accurate analytical techniques in drug identification, critical for both legal proceedings and medical diagnosis (Adamowicz et al., 2013).
Potential Clinical Utility
Despite the risks associated with recreational use, 2C-B's unique psychoactive profile suggests potential clinical applications, particularly in psychotherapeutic settings. Studies indicate that its effects, while inducing perceptual changes, do not lead to the same level of impairment as classical psychedelics, potentially making it a candidate for controlled therapeutic use under strict supervision (Papaseit et al., 2018).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various biological targets .
Mode of Action
It’s worth noting that the compound’s interaction with its targets could lead to various biochemical changes .
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways .
Result of Action
Similar compounds have been known to induce various molecular and cellular changes .
Biochemical Analysis
Biochemical Properties
Similar compounds have been shown to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions often depends on the specific structural features of the compound and the biomolecules involved.
Cellular Effects
Compounds with similar structures have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
There is currently no available data on the temporal effects of 2-(4-Bromophenyl)-1-methylpyrrolidine in laboratory settings. This would include information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of different dosages of this compound in animal models have not been reported in the literature. Such studies could provide valuable information on any threshold effects, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
Understanding these pathways would require identifying any enzymes or cofactors that the compound interacts with, as well as any effects on metabolic flux or metabolite levels .
Transport and Distribution
Information on how this compound is transported and distributed within cells and tissues is not currently available . This would involve identifying any transporters or binding proteins that the compound interacts with, as well as any effects on its localization or accumulation.
Subcellular Localization
Determining this would involve identifying any targeting signals or post-translational modifications that direct the compound to specific compartments or organelles .
properties
IUPAC Name |
2-(4-bromophenyl)-1-methylpyrrolidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrN/c1-13-8-2-3-11(13)9-4-6-10(12)7-5-9/h4-7,11H,2-3,8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIEICTJOEICJJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC1C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
164737-33-1 | |
Record name | 2-(4-bromophenyl)-1-methylpyrrolidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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